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These application notes provide a comprehensive, step-by-step guide for researchers,
scientists, and drug development professionals on performing intracellular calcium imaging
experiments using the ratiometric fluorescent indicator, Fura-2 AM.

Introduction

Calcium ions (Ca?*) are ubiquitous intracellular messengers that play a critical role in a vast
array of cellular processes, including signal transduction, muscle contraction,
neurotransmission, and gene expression.[1][2] The ability to accurately measure dynamic
changes in intracellular calcium concentration ([Caz*]i) is therefore fundamental to
understanding cell physiology and pathology. Fura-2 is a high-affinity, ratiometric fluorescent
indicator widely used for quantifying intracellular calcium levels in living cells.[1][3][4] Its
acetoxymethyl (AM) ester form, Fura-2 AM, is cell-permeant, allowing for straightforward
loading into a wide variety of cell types.[1][3]

Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the
active Fura-2 molecule in the cytoplasm.[1][3][5] Fura-2 exhibits a characteristic shift in its
fluorescence excitation spectrum upon binding to Ca?*. The excitation maximum shifts from
approximately 380 nm in the Ca?*-free state to around 340 nm when complexed with Ca?+,
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while the emission maximum remains constant at ~510 nm.[1][3][4][6] This ratiometric property,
measuring the ratio of fluorescence intensity at 340 nm to 380 nm, allows for precise and
guantitative measurements of [Ca2*]i that are largely independent of variations in dye
concentration, cell thickness, and photobleaching.[1][3][5][7]

Signaling Pathway

Extracellular Space

Click to download full resolution via product page

Caption: Fura-2 AM cellular uptake and calcium detection mechanism.

Experimental Protocols

This section provides a detailed methodology for conducting a Fura-2 calcium imaging
experiment, from reagent preparation to data acquisition.

l. Reagent Preparation
e Fura-2 AM Stock Solution (1 mM):

o Allow a 50 ug vial of Fura-2 AM and a vial of anhydrous dimethyl sulfoxide (DMSO) to
equilibrate to room temperature before opening to prevent moisture condensation.[8]

o Add 50 pL of anhydrous DMSO to the 50 ug vial of Fura-2 AM to create a 1 mM stock
solution.[2][9][10]

o Vortex briefly to ensure the Fura-2 AM is completely dissolved.

o For storage, create small aliquots to avoid repeated freeze-thaw cycles and store at -20°C,
protected from light and moisture.[8][9][11]
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e Loading Buffer (e.g., HBSS):

o Prepare a physiological buffer such as Hanks' Balanced Salt Solution (HBSS) or a similar
buffer, and adjust the pH to 7.2-7.4.[4][8] For fluorescence imaging, it is recommended to
use a phenol red-free medium to minimize background fluorescence.[8]

o Optional: To aid in the dispersion of the hydrophobic Fura-2 AM in the aqueous buffer,
Pluronic F-127 can be added to a final concentration of 0.02-0.04%.[4][8][12]

o Optional: To prevent the leakage of the de-esterified Fura-2 from the cells, an anion-
transport inhibitor like probenecid can be added to the loading buffer at a final
concentration of 1-2.5 mM.[4][8][12]

Il. Cell Loading with Fura-2 AM

The optimal loading conditions, including dye concentration, incubation time, and temperature,
should be empirically determined for each cell type to ensure adequate signal without causing
cellular toxicity.[1][4][10]

A. Adherent Cells

o Culture cells on glass coverslips or in clear-bottom, black-walled microplates to the desired
confluency.[2][8]

o Prepare the Fura-2 AM loading solution by diluting the 1 mM stock solution into the loading
buffer to a final concentration of 1-5 pM.[2][8]

o Aspirate the culture medium from the cells and wash once with the loading buffer (without
Fura-2 AM).[8]

e Add the Fura-2 AM loading solution to the cells and incubate for 15-60 minutes at 20-37°C,
protected from light.[4][8][13]

» Following incubation, aspirate the loading solution and wash the cells twice with fresh, pre-
warmed loading buffer (without Fura-2 AM).[2][8]

o Add fresh buffer to the cells and incubate for an additional 20-30 minutes at room
temperature to allow for complete de-esterification of the Fura-2 AM.[8][11][13] The cells are
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now ready for imaging.
B. Suspension Cells
o Harvest the cells by centrifugation.
o Resuspend the cell pellet in the loading buffer at an appropriate density.[8]

e Add the Fura-2 AM stock solution to the cell suspension to achieve the desired final
concentration (typically 1-5 uM).[8]

 Incubate the cells for 15-60 minutes at 20-37°C with gentle agitation, protected from light.[8]
 After incubation, centrifuge the cells to pellet them and remove the supernatant.[8]

e Wash the cells by resuspending them in fresh, pre-warmed loading buffer and centrifuging
again. Repeat this wash step twice.[3]

o Resuspend the final cell pellet in fresh buffer and incubate for an additional 20-30 minutes at
room temperature for de-esterification.[8] The cells can then be transferred to a suitable
chamber for fluorescence measurements.

lll. Data Acquisition

» Mount the coverslip with the Fura-2 loaded cells onto the stage of a fluorescence microscope
equipped for ratiometric imaging.

» Excite the cells alternately with light at 340 nm and 380 nm and collect the emitted
fluorescence at ~510 nm.[1]

» Establish a baseline fluorescence ratio before applying any stimulus.

 Introduce the experimental stimulus (e.g., agonist, antagonist, or ionophore) and record the
changes in the 340/380 nm fluorescence ratio over time.

Experimental Workflow
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Caption: Step-by-step experimental workflow for Fura-2 calcium imaging.
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Data Presentation and Analysis

The primary data obtained from a Fura-2 experiment is the ratio of fluorescence intensities at
340 nm and 380 nm excitation. This ratio is directly proportional to the intracellular calcium

concentration.[1]

Quantitative Data Summary
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o Typical Value
Parameter Description Notes
Range
] Optimal concentration
The final )
) ) is cell-type dependent
Fura-2 AM Loading concentration of Fura-
1-5 uM and should be

Concentration

2 AM used to load the

cells.

determined

empirically.[2][8]

Loading Time

The duration of
incubation with Fura-2
AM.

15-60 minutes

Longer times may be
needed for some cell
types, but can also
lead to
compartmentalization.
[8][10][13]

Loading Temperature

The temperature at
which cells are loaded
with Fura-2 AM.

20-37°C

Lower temperatures
can help reduce dye
compartmentalization.
[B][14][15]

Baseline 340/380

Ratio

The fluorescence ratio
in resting,

unstimulated cells.

Varies by cell type and
experimental setup

A stable baseline is
crucial before applying

a stimulus.

Peak 340/380 Ratio

The maximum
fluorescence ratio
achieved after

stimulation.

Varies depending on
the stimulus and cell

response

Indicates the peak
intracellular calcium

concentration.

[Caz+]i (NM)

The calculated
intracellular calcium

concentration.

Resting: ~100 nM;
Stimulated: can reach
>1 uM

Requires in situ
calibration to convert
the ratio to a

concentration.

In Situ Calibration and Calculation of [Ca?*]i

To convert the measured fluorescence ratio into an absolute intracellular calcium concentration,

an in situ calibration is necessary.[5] This is typically performed using a calcium ionophore,
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such as 4-Bromo A23187 or ionomycin, to equilibrate the intracellular and extracellular Caz*
concentrations.[5][9] The Grynkiewicz equation is then used to calculate [Ca2*]i:[7][16]

[Caz*]i = K_d *[(R - R_min) / (R_max - R)] * (S_f2/S_b2)

Where:

K_d is the dissociation constant of Fura-2 for Ca2* (~225 nM at 37°C).[16]

R is the experimentally measured 340/380 nm fluorescence ratio.[5][9]

R_min is the minimum ratio obtained in the absence of Ca?* (determined by adding a Ca2?*
chelator like EGTA).[5][9]

R_max is the maximum ratio obtained in the presence of saturating Ca?* (determined by
adding a high concentration of Caz*).[5][9]

S f2/S_b2 is the ratio of fluorescence intensities at 380 nm under Ca2*-free and Ca2*-
bound conditions, respectively.[16]

Troubleshooting
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Problem

Possible Cause(s)

Recommended Solution(s)

Low Fluorescence Intensity

- Inadequate dye concentration
or incubation time.[13] - Poor
cell health.[13] - Hydrolysis of
Fura-2 AM stock.[13]

- Increase Fura-2 AM
concentration or extend
incubation time.[13] - Ensure
cells are healthy and viable
before loading.[13] - Prepare
fresh Fura-2 AM working
solution for each experiment.
[13]

High Background

Fluorescence

- Incomplete removal of
extracellular dye.[13] -
Presence of serum esterases

in the loading medium.[13]

- Wash cells thoroughly (at
least three times) after loading.
[13] - Use a serum-free

medium for loading.[13]

Uneven Dye Loading

- Inadequate mixing of Fura-2
AM in the loading buffer.[13] -
Cell clumping (suspension
cells).[13]

- Vortex the loading solution
thoroughly before adding to
cells.[13][14] - Ensure
suspension cells are well-
dispersed.[13]

Rapid Signal Loss (Dye
Leakage)

- Active transport of the dye

out of the cell.

- Add an anion-transport
inhibitor like probenecid to the
medium during and after

loading.[8]

Dye Compartmentalization

- Incubation temperature is too
high.[8] - Cell type is prone to
sequestering the dye in

organelles.[8]

- Load cells at a lower
temperature (e.g., room
temperature).[8][14] - Test
different loading times and

concentrations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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